Cas no 34099-59-7 (Thiene-2,5-diyl bis(thiocyanate))

• Product Name: Thiene-2,5-diyl bis(thiocyanate)
• CAS No: 34099-59-7
• MF: C₆H₂N₂S₃
• MW: 198.288476467133
• CID: 2822885
• Update Time: 2025-08-05

Thiene-2,5-diyl bis(thiocyanate) Chemical and Physical Properties

Names and Identifiers

• 2,5-Dithiocyanatothiophene
• Thiene-2,5-diyl bis(thiocyanate)
• (5-thiocyanatothiophen-2-yl) thiocyanate
• Thiocyanic acid, 2,5-thiophenediyl ester
• thiocyanic acid, 2,5-thienediyl ester

• Inchi： 1S/C6H2N2S3/c7-3-9-5-1-2-6(11-5)10-4-8/h1-2H
• InChI Key： ADDAJJNRBDCPFR-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1SC#N)SC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• XLogP3: 3.4
• Topological Polar Surface Area: 126

Additional information on Thiene-2,5-diyl bis(thiocyanate)

Thiene-2,5-diyl bis(thiocyanate): Chemical Properties, Applications, and Recent Research Insights

Thiene-2,5-diyl bis(thiocyanate) is a specialized organic compound characterized by its unique molecular structure and functional groups. This compound, identified by the CAS number 34099-59-7, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its distinct chemical properties and potential applications. The presence of thiocyanate groups in its structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for various industrial and academic pursuits.

The molecular formula of Thiene-2,5-diyl bis(thiocyanate) can be represented as C₄H₂N₂S₄, reflecting its composition of carbon, hydrogen, nitrogen, and sulfur atoms. The thiene core, a five-membered heterocyclic ring containing two sulfur atoms, contributes to the compound's stability and reactivity. The thiocyanate groups (-SCN) attached to the thiene ring introduce additional functional sites that can participate in various chemical transformations, including nucleophilic substitution reactions and coordination with metal ions.

In recent years, Thiene-2,5-diyl bis(thiocyanate) has been explored for its potential in pharmaceutical applications. Its structural features make it a promising candidate for the development of novel therapeutic agents. For instance, studies have suggested that derivatives of this compound may exhibit antimicrobial properties due to the ability of thiocyanate groups to disrupt bacterial cell membranes. Additionally, the compound's reactivity allows for the synthesis of complex molecules that could serve as scaffolds for drug design.

The compound's role in material science is also noteworthy. Researchers have investigated its use in the synthesis of conductive polymers and organic semiconductors. The thiene ring's electron-rich nature and the electron-withdrawing effect of the thiocyanate groups create a balance that enhances the compound's ability to participate in π-stacking interactions. These interactions are crucial for the formation of ordered molecular structures in materials used in electronic devices.

Recent advancements in computational chemistry have further illuminated the potential of Thiene-2,5-diyl bis(thiocyanate). Molecular modeling studies have revealed insights into its binding affinity with biological targets, providing a foundation for rational drug design. These studies highlight the compound's ability to interact with specific proteins and enzymes, suggesting its utility in developing targeted therapies.

The synthesis of Thiene-2,5-diyl bis(thiocyanate) presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have improved the accessibility of this compound. For example, catalytic approaches have been developed to streamline the introduction of thiocyanate groups onto the thiene core, reducing reaction times and minimizing byproduct formation.

The environmental impact of using Thiene-2,5-diyl bis(thiocyanate) is another area of interest. Efforts are being made to develop sustainable synthetic protocols that reduce waste and energy consumption. Green chemistry principles are being applied to modify existing synthetic routes, ensuring that the production of this compound aligns with ecological standards.

In conclusion, Thiene-2,5-diyl bis(thiocyanate), with its CAS number 34099-59-7, represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research, material science, and synthetic chemistry. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.